N-(pyridin-2-yl)-4-(thiophen-3-ylmethyl)thiazol-2-amine hydrochloride
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Description
N-(pyridin-2-yl)-4-(thiophen-3-ylmethyl)thiazol-2-amine hydrochloride is a useful research compound. Its molecular formula is C13H12ClN3S2 and its molecular weight is 309.83. The purity is usually 95%.
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Scientific Research Applications
Tautomeric Behavior and Divalent N(I) Character
Research by Bhatia, Malkhede, and Bharatam (2013) highlights the existence of dynamic tautomerism in N-(pyridin-2-yl)thiazol-2-amine, a closely related compound, showcasing its versatility and divalent N(I) character. Their quantum chemical analysis identified six competitive isomeric structures, indicating a tautomeric competition between thiazole and pyridine groups. The study provides insights into the electron distribution, tautomeric preferences, and divalent N(I) character, crucial for understanding the reactivity and interaction of similar compounds like N-(pyridin-2-yl)-4-(thiophen-3-ylmethyl)thiazol-2-amine hydrochloride in various chemical environments (Bhatia, Malkhede, & Bharatam, 2013).
Synthesis and Oxidative C–H Functionalization
Mariappan et al. (2016) explored the regioselective oxidative C–H functionalization to synthesize biologically potent N-(pyridin-2-yl)benzo[d]thiazol-2-amines, utilizing a metal-free approach that highlights the compound's potential in facilitating straightforward synthetic routes for the development of therapeutically relevant species. This study underscores the versatility of this compound in synthetic chemistry, particularly in the context of developing new pharmacologically active molecules (Mariappan, Rajaguru, Roja, Muthusubramanian, & Bhuvanesh, 2016).
Generation of Structurally Diverse Library
Roman (2013) utilized a similar compound, 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, to generate a structurally diverse library of compounds through alkylation and ring closure reactions. This research illustrates the potential of this compound as a precursor in synthesizing a wide range of chemical entities with possible application in drug discovery and material science (Roman, 2013).
Properties
IUPAC Name |
N-pyridin-2-yl-4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3S2.ClH/c1-2-5-14-12(3-1)16-13-15-11(9-18-13)7-10-4-6-17-8-10;/h1-6,8-9H,7H2,(H,14,15,16);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTJHRXNEQNTXAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)NC2=NC(=CS2)CC3=CSC=C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClN3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.